Cas no 885962-20-9 (8-(Piperazin-1-yl)octan-1-amine)

• Product Name: 8-(Piperazin-1-yl)octan-1-amine
• CAS No: 885962-20-9
• MF: C₁₂H₂₇N₃
• MW: 213.362882852554
• CID: 6412949
• PubChem ID: 53406225
• Update Time: 2025-11-02

8-(Piperazin-1-yl)octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 885962-20-9
• 8-(piperazin-1-yl)octan-1-amine
• SCHEMBL8502191
• EN300-9488387
• 8-(Piperazin-1-yl)octan-1-amine

• Inchi： 1S/C12H27N3/c13-7-5-3-1-2-4-6-10-15-11-8-14-9-12-15/h14H,1-13H2
• InChI Key： HRHQTRPVVZHOFD-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCCCCCCCN

Computed Properties

• Exact Mass: 213.220497874g/mol
• Monoisotopic Mass: 213.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 8-(Piperazin-1-yl)octan-1-amine

Comprehensive Guide to 8-(Piperazin-1-yl)octan-1-amine (CAS No. 885962-20-9): Properties, Applications, and Market Trends

8-(Piperazin-1-yl)octan-1-amine (CAS No. 885962-20-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its piperazine and octylamine moieties, is widely utilized in drug discovery and material science. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of receptor-targeted therapies.

The chemical properties of 8-(Piperazin-1-yl)octan-1-amine include a molecular weight of 227.38 g/mol and a purity often exceeding 98%, making it suitable for high-precision applications. Researchers frequently explore its solubility in organic solvents like DMSO and ethanol, which is crucial for laboratory-scale synthesis. The compound's stability under standard conditions further enhances its utility in long-term studies.

In pharmaceutical applications, 8-(Piperazin-1-yl)octan-1-amine serves as a key building block for designing novel drug candidates. Its piperazine ring is known to interact with various biological targets, including G-protein-coupled receptors (GPCRs), which are central to treating neurological and cardiovascular diseases. Recent studies highlight its potential in developing next-generation antidepressants and antipsychotics, aligning with the growing demand for mental health therapeutics.

Beyond pharmaceuticals, this compound finds use in material science, particularly in the synthesis of functionalized polymers and coatings. Its amine group allows for covalent bonding with other molecules, enabling the creation of advanced materials with tailored properties. This versatility has sparked interest in industries ranging from electronics to biomedical engineering.

Market trends indicate a rising demand for 8-(Piperazin-1-yl)octan-1-amine, driven by increased R&D investments in personalized medicine and targeted drug delivery systems. Suppliers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. Quality control remains a priority, with HPLC and NMR being standard techniques for verifying purity and structural integrity.

For researchers seeking reliable sources of CAS No. 885962-20-9, it's essential to partner with certified manufacturers who adhere to Good Manufacturing Practices (GMP). Proper storage recommendations typically include keeping the compound in a cool, dry environment, protected from light and moisture to ensure long-term stability.

Frequently asked questions about 8-(Piperazin-1-yl)octan-1-amine include inquiries about its solubility profile, compatibility with common reagents, and potential applications in CRISPR-based research. These queries reflect the compound's expanding role in cutting-edge scientific endeavors. Analytical techniques like mass spectrometry and infrared spectroscopy are commonly employed to characterize this molecule in research settings.

As the scientific community continues to explore the potential of 8-(Piperazin-1-yl)octan-1-amine, its significance in medicinal chemistry and materials science is expected to grow. Future research directions may focus on optimizing its synthetic pathways and exploring novel derivatives with enhanced biological activity or material properties. This compound represents an exciting area of innovation at the intersection of chemistry and biotechnology.